2-(benzylthio)-N-(4-fluorophenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: 3-benzylsulfanyl-N-(4-fluorophenyl)-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C27H25FN4OS/c28-22-11-13-23(14-12-22)29-26(33)32-17-15-27(16-18-32)30-24(21-9-5-2-6-10-21)25(31-27)34-19-20-7-3-1-4-8-20/h1-14H,15-19H2,(H,29,33)
• InChI Key: VOYVBYCTGBGTBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N=C(C(=N2)SCC3=CC=CC=C3)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C27H25FN4OS
• Molecular Weight: 472.6 g/mol
• CAS No.: 894879-97-1

Description

2-(benzylthio)-N-(4-fluorophenyl)-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C27H25FN4OS and its molecular weight is 472.58. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

• Antiviral Activity : Compounds with the spirothiazolidinone scaffold, similar in structural complexity to the queried compound, have been synthesized and evaluated for their antiviral activity. For instance, certain derivatives have exhibited strong activity against the influenza A/H3N2 virus and the human coronavirus 229E, indicating the potential of such structures in developing new classes of antiviral molecules (Apaydın et al., 2020). Further, new series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamides have shown significant antiviral properties against influenza A/H3N2 virus, highlighting the relevance of spiro compounds in antiviral drug development (Apaydın et al., 2021).

• Antimicrobial Activity : Fluorinated compounds, akin to the one inquired about, have been prepared and assessed for their antifungal and antibacterial activities. These studies have found several compounds highly active against fungi and Gram-positive microorganisms, with a few also displaying activity against Gram-negative strains (Carmellino et al., 1994). This suggests that the compound , by virtue of its fluorinated phenyl component and structural complexity, may also hold antimicrobial potential.

Anticonvulsant and Anticancer Applications

• Anticonvulsant Activity : Research on N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives, which share structural motifs with the queried compound, have been synthesized and tested for their anticonvulsant activity. Compounds with fluoro and trifluoromethyl substituents exhibited enhanced anticonvulsant activity, suggesting the influence of such substitutions on biological activity (Obniska et al., 2006).

• Anticancer Activity : The incorporation of fluorophenyl groups in compounds has been associated with potent anticancer activity. For example, compounds with the 1-thia-4-azaspiro[4.5]decan-3-one scaffold have shown significant anti-coronavirus activity, and by analogy, compounds with similar structures may be explored for their anticancer potential, particularly against specific targets (Apaydın et al., 2019).